![molecular formula C15H18N2O3 B2684606 N-(but-3-yn-1-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide CAS No. 1903558-13-3](/img/structure/B2684606.png)
N-(but-3-yn-1-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(but-3-yn-1-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a derivative of nicotinamide, a form of vitamin B3, and has been shown to have a range of biochemical and physiological effects.
Scientific Research Applications
Metabolic Pathways and Biosynthesis
N-(but-3-yn-1-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide is linked to the metabolic pathways and biosynthesis of nicotinamide-related compounds. Quinn and Greengard (1966) highlighted the biosynthesis of N1-methyl-4-pyridone-3-carboxamide, a major metabolite of nicotinic acid and nicotinamide, from N1-methylnicotinamide catalyzed by a liver enzyme system (Quinn & Greengard, 1966). Additionally, the work of Holman and Wiegand (1948) on the chemical conversion of nicotinic acid and nicotinamide to N-methyl-2-pyridone derivatives further underscores the relevance of these pathways in the metabolism of nicotinamide-related compounds (Holman & Wiegand, 1948).
Enzymatic Activity and Inhibition
Research by Seiner, Hegde, and Blanchard (2010) demonstrated the kinetic properties and inhibition of nicotinamidase from Mycobacterium tuberculosis, which is involved in the metabolism of nicotinamide and related compounds (Seiner, Hegde, & Blanchard, 2010). This is crucial for understanding the molecular mechanisms and potential applications of N-(but-3-yn-1-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide in scientific research, especially in relation to bacterial metabolism and drug development.
Structural and Energetic Analysis
Jarzembska et al. (2017) conducted a structural and energetic analysis of molecular assemblies in a series of nicotinamide and pyrazinamide cocrystals, which can provide insights into the physical and chemical properties of related compounds, including N-(but-3-yn-1-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide (Jarzembska et al., 2017).
Pharmacological Applications
Gromova and Torshin (2023) conducted a systematic analysis of the pharmacology of nicotinamide, elucidating its molecular mechanisms and potential for treating various diseases. This research is relevant for understanding the broader pharmacological context of nicotinamide derivatives (Gromova & Torshin, 2023).
Electron Attachment Studies
Ziegler et al. (2021) investigated the dissociative electron attachment to nicotinamide, a study pertinent to understanding the electronic properties and interactions of nicotinamide derivatives (Ziegler et al., 2021).
properties
IUPAC Name |
N-but-3-ynyl-6-(oxan-4-yloxy)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3/c1-2-3-8-16-15(18)12-4-5-14(17-11-12)20-13-6-9-19-10-7-13/h1,4-5,11,13H,3,6-10H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPYZMBXPFBNMGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCNC(=O)C1=CN=C(C=C1)OC2CCOCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(but-3-yn-1-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.